Cas no 1343038-65-2 (Cyclopropanepropanamine, N-ethyl-)

• Product Name: Cyclopropanepropanamine, N-ethyl-
• CAS No: 1343038-65-2
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 5295956
• Update Time: 2025-06-08

Cyclopropanepropanamine, N-ethyl- Chemical and Physical Properties

Names and Identifiers

• (3-cyclopropylpropyl)(ethyl)amine
• Cyclopropanepropanamine, N-ethyl-

• Inchi： 1S/C8H17N/c1-2-9-7-3-4-8-5-6-8/h8-9H,2-7H2,1H3
• InChI Key： VURODBVWPSZFLF-UHFFFAOYSA-N
• SMILES： N(CC)CCCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 67
• XLogP3: 2
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on Cyclopropanepropanamine, N-ethyl-

Introduction to Cyclopropanepropanamine, N-ethyl- (CAS No: 1343038-65-2)

Cyclopropanepropanamine, N-ethyl-, identified by its Chemical Abstracts Service (CAS) number 1343038-65-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclopropane ring and ethyl-substituted amine group, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The cyclopropane moiety, known for its high ring strain and reactivity, introduces a level of versatility that makes this compound a valuable scaffold for drug discovery.

The structural formula of Cyclopropanepropanamine, N-ethyl- can be represented as follows: a six-membered ring containing three carbon atoms, each bonded to two hydrogen atoms, with one carbon atom substituted by an ethyl group and another by an amine group. This configuration imparts specific electronic and steric properties that are of great interest to researchers. The presence of the amine group not only enhances the compound's solubility in polar solvents but also allows for further functionalization through reactions such as acylation or alkylation.

In recent years, the pharmaceutical industry has seen a surge in the exploration of cyclopropane-containing compounds due to their unique biological activities. The strained ring structure of cyclopropanes facilitates the formation of new bonds and interactions with biological targets, making them attractive for developing novel therapeutic agents. Cyclopropanepropanamine, N-ethyl- is no exception and has been investigated for its potential in various pharmacological applications.

One of the most compelling aspects of Cyclopropanepropanamine, N-ethyl- is its role as a building block in the synthesis of more complex molecules. The cyclopropane ring can be selectively modified to introduce different functional groups, allowing chemists to tailor the compound's properties for specific applications. For instance, researchers have explored its use in the development of protease inhibitors, where the cyclopropane ring can mimic the transition state of peptide bond hydrolysis, enhancing binding affinity to the target enzyme.

Recent studies have also highlighted the compound's potential in anti-inflammatory therapies. The amine group in Cyclopropanepropanamine, N-ethyl- can interact with various biological receptors and enzymes involved in inflammation pathways. By modulating these interactions, researchers aim to develop novel anti-inflammatory agents that could offer alternatives to existing treatments. Preliminary findings suggest that derivatives of this compound may exhibit significant efficacy in reducing inflammation without the side effects associated with some current medications.

The synthesis of Cyclopropanepropanamine, N-ethyl- involves several key steps that highlight the ingenuity of organic chemistry. The introduction of the cyclopropane ring typically requires a cyclization reaction under controlled conditions to ensure high yield and purity. Subsequent functionalization with the ethyl group and amine moiety further refines the compound's structure. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to optimize these processes, making large-scale production feasible.

In addition to its pharmaceutical applications, Cyclopropanepropanamine, N-ethyl- has shown promise in materials science. The unique properties of cyclopropane-containing compounds make them suitable for developing new polymers and coatings with enhanced durability and chemical resistance. Researchers are exploring ways to incorporate this molecule into polymer backbones to create materials with tailored mechanical and thermal properties.

The safety profile of Cyclopropanepropanamine, N-ethyl- is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have provided valuable insights into the compound's metabolic pathways and potential side effects. Based on current findings, it appears that when handled under appropriate conditions, this compound exhibits low toxicity levels.

The regulatory landscape for compounds like Cyclopropanepropanamine, N-ethyl- is continually evolving as new research emerges. Regulatory agencies require comprehensive data on safety and efficacy before approving such compounds for clinical use. Researchers must navigate these stringent requirements while ensuring that their studies adhere to ethical standards and provide robust evidence supporting the compound's therapeutic potential.

In conclusion, Cyclopropanepropanamine, N-ethyl- (CAS No: 1343038-65-2) represents a fascinating example of how structural innovation in organic chemistry can lead to significant advancements in medicine and materials science. Its unique properties make it a versatile scaffold for drug development and a promising candidate for various industrial applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing scientific challenges.